Cas no 921818-32-8 (2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide)

• Product Name: 2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide
• CAS No: 921818-32-8
• MF: C₂₁H₁₃ClFN₅O₄
• MW: 453.810426473618
• CID: 6239174
• PubChem ID: 26842231
• Update Time: 2025-06-10

2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 921818-32-8
• 2-chloro-N-[2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]-4-nitrobenzamide
• AKOS001976424
• F2224-0261
• 2-chloro-N-(2-fluoro-5-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)-4-nitrobenzamide
• 2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide

• Inchi： 1S/C21H13ClFN5O4/c1-11-25-19-15(3-2-8-24-19)21(30)27(11)12-5-7-17(23)18(10-12)26-20(29)14-6-4-13(28(31)32)9-16(14)22/h2-10H,1H3,(H,26,29)
• InChI Key： MVIKOPNAWMVMNK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=C(C=CC(=C1)N1C(C2=CC=CN=C2N=C1C)=O)F)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 453.0640098g/mol
• Monoisotopic Mass: 453.0640098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 121Ų

Additional information on 2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide

Introduction to 2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide, with the CAS number 921818-32-8, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, pharmacological significance, and recent applications in medical research.

The molecular structure of 2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a nitro group at the 4-position of the benzamide moiety and a chloro substituent at the 2-position contributes to its distinct reactivity and interaction with biological targets. Additionally, the pyrido[2,3-d]pyrimidine core is a well-known pharmacophore that is frequently encountered in drug candidates targeting various diseases.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing the pyrido[2,3-d]pyrimidine scaffold. This class of compounds has shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in 2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide suggests that it may interact with such targets, making it a valuable candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group and chloro substituent necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently.

From a pharmacological perspective, 2-chloro-N-(2-fluoro-5-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)-4-nitrobenzamide exhibits potential as an inhibitor of various enzymes implicated in disease pathways. Preliminary studies have suggested that it may interfere with the activity of kinases and other enzymes involved in cell signaling cascades. These interactions could lead to therapeutic effects by modulating cellular processes relevant to conditions such as cancer and inflammation.

The compound's< strong>fluorosubstituent is particularly noteworthy, as fluorine-containing molecules are often associated with enhanced metabolic stability and improved bioavailability. This feature makes< strong> 921818-32 a promising candidate for further development into a drug candidate. Additionally, the< strong>methyland< strong>oxogroups within its structure contribute to its unique electronic properties, which may influence its binding affinity to biological targets.

In the context of drug discovery, computational modeling has played an increasingly important role in predicting the binding affinity and potential interactions of compounds like< strong > 921818 . By leveraging computational tools such as molecular docking simulations, researchers can gain insights into how this compound might interact with proteins and other biomolecules. These studies have provided valuable guidance for optimizing its structure to enhance its pharmacological properties.

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Furthermore,< strong > 921818 has been investigated for its potential role in neurodegenerative diseases. The pyrido[2,3-d]pyrimidine scaffold is known to interact with receptors and enzymes involved in neuronal function. Research suggests that this compound may have neuroprotective effects by interfering with pathological processes associated with conditions such as Alzheimer's disease and Parkinson's disease.

The development of novel therapeutic agents relies heavily on understanding their mechanisms of action at a molecular level. Advanced techniques such as X-ray crystallography have been employed to determine the three-dimensional structures of complexes formed between< strong > 921818 and biological targets. These structural insights have provided valuable information for rational drug design and optimization efforts.

The future prospects for< strong > 921818 were further brightened by recent findings indicating its potential as an antiviral agent. Viral infections continue to pose significant challenges to global health, necessitating the development of new antiviral drugs. Studies have shown that this compound can inhibit viral replication by targeting essential viral enzymes or proteins. This discovery opens up new avenues for therapeutic intervention against viral diseases.

In conclusion,< strong > 921818 (CAS no: 92181832) represents a promising chemical entity with diverse biological activities. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications for this compound,its significance in modern chemical biology is set to grow even further.